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Compound of Interest

Compound Name:
2,5-Dichloro-4'-

fluorobenzophenone

Cat. No.: B3050571 Get Quote

An In-depth Technical Guide to 2,5-Dichloro-4'-fluorobenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data,

properties, and synthetic methodologies for 2,5-Dichloro-4'-fluorobenzophenone.

Chemical Identity and Physical Properties
2,5-Dichloro-4'-fluorobenzophenone is a halogenated aromatic ketone. The accurate

identification and understanding of its physical properties are fundamental for its safe handling

and use in a laboratory setting.

Property Data

CAS Number 270903-87-2

Molecular Formula C₁₃H₇Cl₂FO

Molecular Weight 269.09 g/mol

IUPAC Name (2,5-dichlorophenyl)(4-fluorophenyl)methanone

Note: A complete, publicly available Material Safety Data Sheet (MSDS) with detailed

experimental physical properties such as melting point, boiling point, and density is not readily
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available. The data presented is based on information from chemical suppliers and databases.

Safety and Hazard Information
While a specific, comprehensive toxicological profile for 2,5-Dichloro-4'-fluorobenzophenone
is not available in public databases, hazard information for structurally similar benzophenone

derivatives provides a basis for preliminary safety assessments. For instance, related

compounds are known to cause skin and eye irritation. Therefore, it is imperative to handle this

compound with the appropriate safety precautions.

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab

coat, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any potential dust or vapors.

Handling: Avoid direct contact with skin and eyes. Do not ingest. Wash hands thoroughly

after handling.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly closed.

Experimental Protocols: Synthesis
The primary method for the synthesis of 2,5-Dichloro-4'-fluorobenzophenone is the Friedel-

Crafts acylation.[1] This well-established reaction involves the electrophilic aromatic

substitution of a fluorinated benzene ring with a dichlorinated benzoyl group.

Reaction Scheme:

The reaction proceeds by treating fluorobenzene with 2,5-dichlorobenzoyl chloride in the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[1]

General Experimental Workflow:
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The following diagram outlines a general workflow for the synthesis of 2,5-Dichloro-4'-
fluorobenzophenone via Friedel-Crafts acylation.
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Combine Fluorobenzene and
2,5-Dichlorobenzoyl Chloride

in an inert solvent

Add Lewis Acid Catalyst
(e.g., AlCl3) portion-wise
under inert atmosphere

Heat the reaction mixture
(temperature and time are

substrate-dependent)

Quench the reaction
(e.g., with ice/HCl)

Extract the organic product
with a suitable solvent

Purify the product
(e.g., chromatography,

recrystallization)

Characterize the final product
(e.g., NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,5-Dichloro-4'-fluorobenzophenone material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050571#2-5-dichloro-4-fluorobenzophenone-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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